Cas no 52736-57-9 (Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl-)
52736-57-9 structure
Product Name:Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl-
CAS No:52736-57-9
MF:C11H17NO
MW:179.258783102036
CID:384025
PubChem ID:304100
Update Time:2025-04-19
Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl-
- cyclohex-3-en-1-yl(pyrrolidin-1-yl)methanone
- AC1L747P
- NSC195029
- NSC-195029
- T6184770
- 52736-57-9
- Z184685878
- AKOS033623732
- DTXSID50307778
- AB00991534-01
-
- Inchi: 1S/C11H17NO/c13-11(12-8-4-5-9-12)10-6-2-1-3-7-10/h1-2,10H,3-9H2
- InChI Key: OBYOOQSULHYECT-UHFFFAOYSA-N
- SMILES: O=C(C1CC=CCC1)N1CCCC1
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.074
- Boiling Point: 315.5°Cat760mmHg
- Flash Point: 130.7°C
- Refractive Index: 1.533
- PSA: 20.31
- LogP: 1.90300
Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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